Cas no 926227-70-5 (1-(cyclopentanecarbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(cyclopentanecarbonyl)piperidine-3-carboxylic acid
• CAS No: 926227-70-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD08442439
• CID: 1070137
• PubChem ID: 16769260
• Update Time: 2025-04-20

1-(cyclopentanecarbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopentylcarbonyl)-3-piperidine-carboxylic acid
• Z85893878
• 1-(cyclopentanecarbonyl)piperidine-3-carboxylicacid
• 1-(cyclopentanecarbonyl)piperidine-3-carboxylic acid
• CS-0271546
• F1907-3820
• LS-10609
• 1-(CYCLOPENTYLCARBONYL)PIPERIDINE-3-CARBOXYLIC ACID
• AKOS017272223
• 926227-70-5
• 1-cyclopentanecarbonylpiperidine-3-carboxylic acid
• AKOS000125238
• ALBB-029745
• 3-piperidinecarboxylic acid, 1-(cyclopentylcarbonyl)-

• MDL： MFCD08442439
• Inchi： 1S/C12H19NO3/c14-11(9-4-1-2-5-9)13-7-3-6-10(8-13)12(15)16/h9-10H,1-8H2,(H,15,16)
• InChI Key： GAMZTUSRQTWDPN-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)N1CCCC(C(=O)O)C1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 433.1±38.0 °C at 760 mmHg
• Flash Point: 215.7±26.8 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

1-(cyclopentanecarbonyl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)